Cas no 1780770-52-6 (4-Bromofuran-3-sulfonyl chloride)

• Product Name: 4-Bromofuran-3-sulfonyl chloride
• CAS No: 1780770-52-6
• MF: C₄H₂BrClO₃S
• MW: 245.478878498077
• CID: 6333272
• PubChem ID: 84705228
• Update Time: 2025-05-19

4-Bromofuran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromofuran-3-sulfonyl chloride
• 1780770-52-6
• EN300-7260392

• Inchi： 1S/C4H2BrClO3S/c5-3-1-9-2-4(3)10(6,7)8/h1-2H
• InChI Key： QHCBUXPGNVGASS-UHFFFAOYSA-N
• SMILES： BrC1=COC=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 243.85966g/mol
• Monoisotopic Mass: 243.85966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.7Ų

Additional information on 4-Bromofuran-3-sulfonyl chloride

Introduction to 4-Bromofuran-3-sulfonyl chloride (CAS No. 1780770-52-6)

4-Bromofuran-3-sulfonyl chloride, identified by the chemical abstracts service number 1780770-52-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active agents, particularly in the development of drugs targeting neurological and inflammatory disorders. The unique structural features of this molecule, including the presence of both a bromine substituent and a sulfonyl chloride functional group, make it a versatile building block for further chemical modifications.

The bromine atom in 4-Bromofuran-3-sulfonyl chloride enhances its reactivity, allowing for nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This property is particularly valuable in drug discovery pipelines, where rapid and efficient functionalization is often required. Additionally, the sulfonyl chloride group provides a highly reactive site for further transformations, such as amidation or esterification, which are common strategies in medicinal chemistry for improving drug solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Bromofuran-3-sulfonyl chloride has emerged as a key intermediate in this endeavor, particularly in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of cyclooxygenase (COX) enzymes, which play a central role in the production of prostaglandins—mediators of inflammation and pain.

One notable application of 4-Bromofuran-3-sulfonyl chloride is in the development of novel anticonvulsant agents. Research has shown that derivatives of this compound can interact with specific ion channels in the brain, potentially offering new treatments for epilepsy. The structural motif present in 4-Bromofuran-3-sulfonyl chloride allows for fine-tuning of pharmacological properties through strategic modifications, enabling chemists to optimize potency and selectivity. This flexibility has made it a preferred choice for medicinal chemists working on central nervous system (CNS) disorders.

The synthesis of 4-Bromofuran-3-sulfonyl chloride typically involves multi-step reactions starting from commercially available furan derivatives. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution reactions, while the sulfonyl chloride functionality is introduced via sulfonylation followed by chlorination. These synthetic routes highlight the compound's accessibility and scalability, which are critical factors in industrial applications.

From a computational chemistry perspective, 4-Bromofuran-3-sulfonyl chloride has been extensively studied to understand its electronic structure and reactivity. Advanced computational methods have revealed insights into its interaction with biological targets, aiding in the rational design of more effective drug candidates. These studies not only enhance our understanding of the compound's mechanism of action but also provide valuable data for virtual screening and drug design algorithms.

The growing interest in green chemistry principles has also influenced the use of 4-Bromofuran-3-sulfonyl chloride in synthetic protocols. Researchers are increasingly exploring catalytic methods and solvent-free conditions to minimize waste and improve sustainability. Such advancements align with global efforts to develop environmentally friendly pharmaceutical manufacturing processes.

In conclusion, 4-Bromofuran-3-sulfonyl chloride (CAS No. 1780770-52-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in drug discovery.